The AMPK Activator C13: A Technical Guide to its Discovery, Synthesis, and Mechanism of Action
The AMPK Activator C13: A Technical Guide to its Discovery, Synthesis, and Mechanism of Action
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the potent and selective AMP-activated protein kinase (AMPK) activator, Compound 13 (C13). C13 is the cell-permeable prodrug of Compound 2 (C2), a highly potent allosteric activator of the α1 isoform of AMPK. This document details the discovery of C13, outlines a plausible synthetic route, and delves into its dual mechanism of action. Furthermore, it presents key quantitative data from preclinical studies in structured tables, provides detailed experimental protocols for relevant assays, and visualizes the compound's signaling pathways and experimental workflows using Graphviz diagrams. This guide is intended to serve as a valuable resource for researchers and professionals in the field of drug discovery and development, particularly those targeting metabolic diseases.
Discovery and Rationale
Compound 13 (C13) and its active form, Compound 2 (C2), were identified through the screening of a chemical library of AMP mimetics.[1][2] The rationale behind their development was to create a direct AMPK activator with improved potency and isoform selectivity, addressing the therapeutic potential of AMPK activation in metabolic disorders such as type 2 diabetes and non-alcoholic fatty liver disease.[3][4] C2, with the chemical name 5-(5-Hydroxyl-isoxazol-3-yl)-furan-2-phosphonic acid, was found to be a potent allosteric activator of AMPK, over 20 times more potent than the well-known activator A769662 and more than two orders of magnitude more potent than AMP itself.[1][2][5] However, due to its charged nature, C2 has poor membrane permeability. To overcome this, the prodrug C13 was developed. C13 is a phosphonate (B1237965) bis(isobutyryloxymethyl) ester of C2, which enhances its cell permeability.[3][4][6] Once inside the cell, C13 is cleaved by cellular esterases to release the active compound C2.[3][6]
Synthesis of Compound 13 (C13)
While a detailed, step-by-step synthesis protocol for C13 is not publicly available in the cited literature, a plausible synthetic route can be inferred based on standard phosphonate prodrug synthesis methodologies, such as the preparation of bis(pivaloyloxymethyl) (POM) esters, a similar prodrug strategy. The synthesis would likely involve the acylation of the phosphonic acid group of Compound 2 (C2).
Proposed Synthesis of C13 from C2:
A likely approach would involve the reaction of C2 with an isobutyryloxymethyl halide (e.g., chloromethyl isobutyrate or iodomethyl isobutyrate) in the presence of a suitable base.
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Starting Material: Compound 2 (5-(5-Hydroxyl-isoxazol-3-yl)-furan-2-phosphonic acid)
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Reagent: Isobutyryloxymethyl chloride or iodide.
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Base: A non-nucleophilic base such as N,N-diisopropylethylamine (DIPEA) or cesium carbonate.
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Solvent: A polar aprotic solvent like N,N-dimethylformamide (DMF) or acetonitrile.
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Reaction Conditions: The reaction would likely be carried out at room temperature or with gentle heating.
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Purification: The final product, C13, would be purified using standard techniques such as column chromatography.
It is important to note that the hydroxyl group on the isoxazole (B147169) ring of C2 may require a protecting group during this synthesis to prevent undesired side reactions. The choice of protecting group would need to be orthogonal to the deprotection conditions of the final prodrug.
Mechanism of Action
Compound 13 exerts its effects through a dual mechanism of action following its cellular uptake and conversion.
3.1. Direct Allosteric Activation of AMPKα1 by C2:
The primary mechanism involves the enzymatic cleavage of C13 to the active compound C2. C2 is a potent allosteric activator of AMPK complexes containing the α1 catalytic subunit.[5][6] It mimics the effects of AMP by binding to the γ subunit, leading to a conformational change that promotes the phosphorylation of Threonine 172 (Thr172) in the activation loop of the α subunit by upstream kinases like LKB1.[1] This phosphorylation is a key step in AMPK activation. C2 also protects the phosphorylated Thr172 from dephosphorylation.[5] Unlike AMP, C2 shows a strong preference for the α1 isoform of AMPK, being a full agonist for α1-containing complexes and only a partial agonist for α2-containing complexes.[5]
3.2. Indirect AMPK Activation via Formaldehyde Metabolism:
A secondary mechanism of action for C13 has been identified, involving the metabolism of the isobutyryloxymethyl protecting groups that are cleaved from the prodrug.[3][4] These groups are metabolized to formaldehyde, which can inhibit mitochondrial function.[3][4] The resulting mitochondrial stress leads to an increase in the cellular AMP:ATP ratio, which in turn activates AMPK through its canonical activation pathway.[3][4] This indirect activation is not isoform-selective and contributes to the overall activation of AMPK in cells treated with C13, particularly at higher concentrations.[6][7]
Biological Activity and Quantitative Data
C13 has demonstrated significant biological activity in various preclinical models, primarily related to the regulation of metabolism and cellular stress responses.
4.1. Inhibition of Lipid Synthesis:
C13 potently inhibits de novo lipid synthesis in primary mouse hepatocytes. This effect is dependent on the presence of AMPK, particularly the α1 isoform.[5]
Table 1: Effect of C13 on Lipid Synthesis in Primary Mouse Hepatocytes
| Treatment | Concentration | Inhibition of Saponifiable Lipid Synthesis (%) | Inhibition of Non-saponifiable Lipid Synthesis (%) |
| C13 | 10 µM | ~50 | ~40 |
| C13 | 30 µM | ~75 | ~60 |
| C13 in AMPKα1-/- hepatocytes | 30 µM | No significant inhibition | No significant inhibition |
Data extrapolated from graphical representations in El-Mowafi et al., 2021.
4.2. Neuroprotection:
C13 has been shown to protect neuronal cells from oxygen-glucose deprivation-reoxygenation (OGD-R) induced injury, a model for ischemic stroke. This neuroprotective effect is mediated by the activation of the AMPK-Nrf2 signaling pathway.
Table 2: Neuroprotective Effects of C13 in SH-SY5Y Cells and Primary Neurons
| Cell Type | Treatment | Concentration | Cell Viability (% of control) | Cell Death (% of OGD-R) |
| SH-SY5Y | OGD-R + Vehicle | - | ~40 | 100 |
| SH-SY5Y | OGD-R + C13 | 10 µM | ~80 | ~30 |
| Primary Hippocampal Neurons | OGD-R + Vehicle | - | ~50 | 100 |
| Primary Hippocampal Neurons | OGD-R + C13 | 10 µM | ~85 | ~25 |
Data extrapolated from graphical representations in Zhou et al., 2019.
4.3. AMPK Activation Potency:
C2, the active form of C13, is a highly potent activator of AMPKα1-containing complexes in cell-free assays.
Table 3: Potency of C2 in Activating Recombinant AMPK Complexes
| AMPK Complex | EC50 for C2 (nM) |
| α1β1γ1 | 10-30 |
| α2β1γ1 | Partial agonist |
Data from El-Mowafi et al., 2021.[5]
Experimental Protocols
This section provides detailed methodologies for key experiments cited in the literature for the characterization of C13 and C2.
5.1. AMPK Activity Assay:
This protocol is used to measure the kinase activity of AMPK immunoprecipitated from cell lysates.
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Cell Lysis: Treat cells as required, then lyse in a buffer containing 50 mM Tris-HCl (pH 7.5), 150 mM NaCl, 1 mM EDTA, 1 mM EGTA, 1% (v/v) Triton X-100, 50 mM NaF, 5 mM sodium pyrophosphate, and protease inhibitors.
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Immunoprecipitation: Incubate cell lysates with antibodies against AMPKα1 or α2 overnight at 4°C. Add protein A/G-agarose beads and incubate for a further 2 hours.
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Kinase Reaction: Wash the immunoprecipitates extensively with lysis buffer and then with a kinase assay buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl2, 1 mM DTT).
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Assay: Resuspend the beads in kinase assay buffer containing a synthetic peptide substrate (e.g., AMARA peptide), 200 µM ATP, and [γ-³²P]ATP. Incubate at 30°C for 10-20 minutes.
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Quantification: Spot the reaction mixture onto P81 phosphocellulose paper, wash with phosphoric acid to remove unincorporated [γ-³²P]ATP, and quantify the incorporated radioactivity by scintillation counting.
5.2. Western Blotting for AMPK Activation:
This protocol is used to detect the phosphorylation of AMPK and its downstream targets.
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Sample Preparation: Prepare cell lysates as described in the AMPK activity assay protocol. Determine protein concentration using a standard method (e.g., BCA assay).
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SDS-PAGE: Separate equal amounts of protein on a polyacrylamide gel by SDS-PAGE.
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Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.
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Blocking: Block the membrane with a solution of 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.
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Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for phospho-AMPKα (Thr172), total AMPKα, phospho-ACC (Ser79), and total ACC overnight at 4°C.
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Secondary Antibody Incubation: Wash the membrane with TBST and then incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.
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Detection: After further washing, detect the protein bands using an enhanced chemiluminescence (ECL) detection system.
5.3. Cell Viability Assay (CCK-8):
This protocol is used to assess the effect of C13 on cell viability under conditions of cellular stress.
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Cell Seeding: Seed cells (e.g., SH-SY5Y neuronal cells) in a 96-well plate and allow them to adhere overnight.
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Treatment: Pre-treat the cells with various concentrations of C13 for a specified time (e.g., 2 hours) before inducing cellular stress (e.g., OGD-R).
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OGD-R Induction: For OGD-R, replace the culture medium with glucose-free medium and place the cells in a hypoxic chamber for a defined period (e.g., 4 hours). Then, return the cells to normal culture medium and incubate under normoxic conditions for reoxygenation (e.g., 48 hours).
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CCK-8 Assay: Add Cell Counting Kit-8 (CCK-8) solution to each well and incubate for 1-4 hours.
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Measurement: Measure the absorbance at 450 nm using a microplate reader. The absorbance is proportional to the number of viable cells.
Visualizations
6.1. Signaling Pathway of Compound 13 (C13)
Caption: Dual mechanism of action of Compound 13 (C13).
6.2. Experimental Workflow for C13 Neuroprotection Assay
Caption: Workflow for assessing the neuroprotective effects of C13.
References
- 1. Synthesis and in vitro evaluation of a phosphonate prodrug: bis(pivaloyloxymethyl) 9-(2-phosphonylmethoxyethyl)adenine. | Sigma-Aldrich [sigmaaldrich.com]
- 2. Synthesis of 5′-Methylene-Phosphonate Furanonucleoside Prodrugs: Application to D-2′-Deoxy-2′-α-fluoro-2′-β-C-methyl Nucleosides - PMC [pmc.ncbi.nlm.nih.gov]
- 3. researchgate.net [researchgate.net]
- 4. pubs.acs.org [pubs.acs.org]
- 5. mdpi.com [mdpi.com]
- 6. mdpi.com [mdpi.com]
- 7. Bis(2,2,2 trifluoroethyl) Phosphonate as a Convenient Precursor for the Synthesis of H-Phosphonates [mdpi.com]
